Cas no 398456-79-6 (2-fluoro-4-methoxybenzene-1-thiol)

• Product Name: 2-fluoro-4-methoxybenzene-1-thiol
• CAS No: 398456-79-6
• Molecular Formula: C₇H₇OFS
• Molecular Weight: 158.19328
• CID: 299901
• PubChem ID: 22139731

2-fluoro-4-methoxybenzene-1-thiol Properties

Names and Identifiers

• Benzenethiol,2-fluoro-4-methoxy-
• Benzenethiol, 2-fluoro-4-methoxy- (9CI)
• 2-fluoro-4-methoxybenzenethiol
• 2-fluoro-4-methoxybenzene-1-thiol
• 398456-79-6
• EN300-1262052
• Benzenethiol, 2-fluoro-4-methoxy-
• OBTRUKKHXQYRDD-UHFFFAOYSA-N
• SCHEMBL2088803
• 2-fluoro-4-methoxythiophenol
• AKOS009583911
• DTXSID20622809

• InChIKey： OBTRUKKHXQYRDD-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7FOS/c1-9-5-2-3-7(10)6(8)4-5/h2-4,10H,1H3
• SMILES： FC1C=C(OC)C=CC=1S

Computed Properties

• Exact Mass: 158.02021
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.02016418g/mol
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols